Cas no 61151-99-3 (4-Oxazolecarboxylic acid, 2-(3-fluorophenyl)-5-methyl-, ethyl ester)

61151-99-3 structure
Product name:4-Oxazolecarboxylic acid, 2-(3-fluorophenyl)-5-methyl-, ethyl ester
CAS No:61151-99-3
MF:C13H12FNO3
MW:249.237687110901
CID:490437
4-Oxazolecarboxylic acid, 2-(3-fluorophenyl)-5-methyl-, ethyl ester Chemical and Physical Properties
Names and Identifiers
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- 4-Oxazolecarboxylic acid, 2-(3-fluorophenyl)-5-methyl-, ethyl ester
- ethyl 2-(3-fluorophenyl)-5-methyl-1,3-oxazole-4-carboxylate
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- Inchi: 1S/C13H12FNO3/c1-3-17-13(16)11-8(2)18-12(15-11)9-5-4-6-10(14)7-9/h4-7H,3H2,1-2H3
- InChI Key: PJBWQXNDOAMONE-UHFFFAOYSA-N
- SMILES: O1C(C)=C(C(OCC)=O)N=C1C1=CC=CC(F)=C1
Computed Properties
- Exact Mass: 249.08016
Experimental Properties
- Density: 1.212±0.06 g/cm3(Predicted)
- Melting Point: 54-56 °C(Solv: hexane (110-54-3))
- Boiling Point: 352.2±52.0 °C(Predicted)
- PSA: 52.33
- pka: -1.60±0.10(Predicted)
4-Oxazolecarboxylic acid, 2-(3-fluorophenyl)-5-methyl-, ethyl ester Related Literature
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Cheng Wang,Lin Ma,Deqiang Guo,Xin Zhao,Zilin Zhou,Dabin Lin,Fangteng Zhang,Weiren Zhao,Jiahua Zhang,Zhaogang Nie J. Mater. Chem. C, 2020,8, 3374-3379
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2. Characterization and validation of sampling and analytical methods for mycotoxins in workplace airDanièle Jargot,Sandrine Melin Environ. Sci.: Processes Impacts, 2013,15, 633-644
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R. Scott Martin,Andrew J. Gawron,Fiona B. Regan,Eithne Dempsey,Susan M. Lunte Analyst, 2001,126, 277-280
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Li Liaoliao,Jiang Haifu,Tian Dongbo,Qin Wei,Liu Changwei RSC Adv., 2018,8, 21728-21734
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5. BMIm HCO3: an ionic liquid with carboxylating properties. Synthesis of carbamate esters from amines†A. Di Nicola,A. Arcadi,L. Rossi New J. Chem., 2016,40, 9895-9898
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